Cas no 1094493-65-8 (2-chloro-4-(pentylamino)benzonitrile)

• Product Name: 2-chloro-4-(pentylamino)benzonitrile
• CAS No: 1094493-65-8
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 5230435
• PubChem ID: 43168369
• Update Time: 2026-03-07

2-chloro-4-(pentylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-4-(pentylamino)-
• 2-Chloro-4-(pentylamino)benzonitrile
• 2-chloro-4-(pentylamino)benzonitrile

• Inchi： 1S/C12H15ClN2/c1-2-3-4-7-15-11-6-5-10(9-14)12(13)8-11/h5-6,8,15H,2-4,7H2,1H3
• InChI Key： MSDRXCHYPFRMEB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NCCCCC)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-chloro-4-(pentylamino)benzonitrile

Comprehensive Overview of 2-Chloro-4-(pentylamino)benzonitrile (CAS No. 1094493-65-8): Properties, Applications, and Industry Insights

2-Chloro-4-(pentylamino)benzonitrile (CAS No. 1094493-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a unique molecular structure combining a chloro-substituted benzene ring with a pentylamino side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its chemical formula C12H15ClN2 and molecular weight 222.72 g/mol position it as a valuable building block in modern synthetic chemistry.

Recent trends in drug discovery and crop protection have amplified interest in 2-chloro-4-(pentylamino)benzonitrile. Researchers are particularly focused on its potential as a pharmacophore in developing kinase inhibitors and antimicrobial agents. The compound's structure-activity relationship (SAR) has been explored in multiple patent filings, especially for central nervous system (CNS) therapeutics and plant growth regulators. These applications align with current market demands for precision agriculture solutions and targeted drug delivery systems.

The synthesis of CAS 1094493-65-8 typically involves nucleophilic aromatic substitution reactions, where 4-amino-2-chlorobenzonitrile reacts with pentyl halides under controlled conditions. Advanced purification techniques like column chromatography and recrystallization ensure high purity (>98%), which is critical for research applications. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's structural integrity.

From a commercial perspective, 2-chloro-4-(pentylamino)benzonitrile serves as a key intermediate for custom synthesis projects. Pharmaceutical companies utilize it in developing small molecule APIs, while agrochemical manufacturers incorporate it into next-generation herbicides. The compound's lipophilic nature (logP ~3.2) and moderate water solubility make it suitable for formulations requiring controlled release profiles.

Environmental and safety considerations for 1094493-65-8 follow standard laboratory protocols. While not classified as hazardous under GHS criteria, proper handling with PPE and ventilation systems is recommended. Stability studies indicate the compound remains stable under ambient storage conditions when protected from light and moisture, with a typical shelf life of 24 months.

Emerging applications of 2-chloro-4-(pentylamino)benzonitrile include its use in material science for creating functionalized polymers and in diagnostic reagents as a fluorescent probe precursor. These innovative uses reflect the compound's adaptability to cross-industry innovation, a trending topic in green chemistry discussions.

The global market for specialty chemicals like CAS 1094493-65-8 is projected to grow at 6.8% CAGR through 2030, driven by demand from biotech startups and contract research organizations. Quality standards such as ISO 9001 certification and GMP compliance have become critical purchasing factors for bulk quantities exceeding kilogram scale.

For researchers investigating structure-based drug design or agrochemical innovation, 2-chloro-4-(pentylamino)benzonitrile offers a strategic starting material. Its patent landscape reveals protected applications in cancer therapeutics and plant disease management, making it a compound of ongoing commercial and scientific interest.